5-(Benzyloxy)pentan-2-one

• IUPAC Name: 5-phenylmethoxypentan-2-one
• InChI: InChI=1S/C12H16O2/c1-11(13)6-5-9-14-10-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key: RLNOMTIXRVLMNC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCOCC1=CC=CC=C1
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID80299970
• Molecular Weight: 192.25 g/mol
• CAS RN: 13329-18-5

Description

5-(Benzyloxy)pentan-2-one is a chemical compound that has been synthesized by reacting pentane-1,5-diol with benzyl chloride. It has a molecular weight of 102.1317.

Synthesis Analysis

The synthesis of 5-(Benzyloxy)pentan-2-one involves the reaction of pentane-1,5-diol with benzyl chloride. This reaction results in the formation of 5-Benzyloxy-1-pentanol, which is a precursor to 5-(Benzyloxy)pentan-2-one.

Molecular Structure Analysis

The molecular structure of 5-(Benzyloxy)pentan-2-one consists of a carbonyl group (a carbon-oxygen double bond) and a benzyloxy group attached to a pentan-2-one backbone. The IUPAC Standard InChI for this compound is InChI=1S/C5H10O2/c1-5(7)3-2-4-6/h6H,2-4H2,1H3.

Chemical Reactions Analysis

The primary chemical reaction involved in the formation of 5-(Benzyloxy)pentan-2-one is the reaction of pentane-1,5-diol with benzyl chloride. This reaction results in the formation of 5-Benzyloxy-1-pentanol, which can then be further reacted to form 5-(Benzyloxy)pentan-2-one.

Physical And Chemical Properties Analysis

5-(Benzyloxy)pentan-2-one has a refractive index of n20/D 1.505 (lit.) and a boiling point of 140 °C/0.4 mmHg (lit.). It has a density of 1.008 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Chemical Reactions

5-(Benzyloxy)pentan-2-one has been utilized in various synthetic and chemical reactions. For example, it was employed in the stereo-controlled synthesis of benzyloxylated-diiodopentanes, which are crucial for the synthesis of five-membered imino-sugars (Guo, Liu, Wan, Wang, & Zhao, 2013). Additionally, it has been used in the exhaustive silylation of nitro-compounds, demonstrating its versatility in different chemical reactions (Tishkov, Lyapkalo, Ioffe, Strelenko, & Tartakovsky, 2001).

Catalysis and Chemical Synthesis

In the field of catalysis, 5-(Benzyloxy)pentan-2-one has been involved in the study of sonochemistry and sonocatalysis of metal carbonyls, which are significant in various industrial chemical processes (Suslick, Goodale, Schubert, & Wang, 1982). Its role in the emulation of polyketide biosynthesis highlights its potential in creating structurally diverse and biologically active compounds (Paterson & Scott, 1999).

Pharmaceutical and Biological Applications

In the pharmaceutical sector, derivatives of 5-(Benzyloxy)pentan-2-one have been synthesized for potential anti-bone cancer activity, demonstrating the compound's relevance in medicinal chemistry (Lv, Zhang, Wang, Pan, & Liu, 2019). Similarly, its analogues have been evaluated for antiviral properties, further underscoring its significance in drug discovery (Legraverend, Boumchita, Zerial, Huel, Lemaitre, & Bisagni, 1990).

Materials Science

In materials science, 5-(Benzyloxy)pentan-2-one has contributed to the development of novel connectors for large molecular structures, which can have applications in nanotechnology and materials engineering (Schwab, Noll, & Michl, 2002).

Safety and Hazards

5-(Benzyloxy)pentan-2-one is classified as an Eye Irritant (Category 2), Skin Irritant (Category 2), and STOT SE 3 (Specific Target Organ Toxicity - Single Exposure Category 3). It is recommended to avoid breathing mist or vapors, and to use personal protective equipment such as dust masks, eyeshields, and gloves when handling this compound.

Synthesis routes and methods

Procedure details

Benzyl trichloroacetimidate (1.85 g) was added to a mixed solution of 5-hydroxy-2-pentanone (500 mg, 4.89 mmol) in dichloromethane (20 mL) in an argon atmosphere at room temperature, and then trifluoromethanesulfonic acid (87 μL) was added in an ice bath. The mixture was returned to room temperature and stirred overnight. After completion of the reaction, a saturated sodium bicarbonate solution was added to the reaction solution in an ace bath, and the pH was adjusted to 8. After extraction with chloroform-water, the organic layer was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to obtain 610 mg of the title compound (yield: 65%) as a pale yellow oil.